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Compound of Interest

Compound Name: D-Cyclohexylglycine

Cat. No.: B555063 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides a comprehensive, step-by-step procedure for the proper

disposal of D-Cyclohexylglycine, a compound identified as an irritant. Adherence to these

protocols is essential for minimizing risks and complying with regulatory standards.

Hazard Profile of D-Cyclohexylglycine
Before initiating any disposal procedure, it is crucial to be fully aware of the hazards associated

with D-Cyclohexylglycine. This information, summarized from safety data sheets, dictates the

necessary precautions and handling measures.
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Hazard
Classification

Description GHS Pictogram
Precautionary
Statements

Skin Irritation
Causes skin irritation.

[1][2]
Warning

P264, P280,

P302+P352,

P332+P317,

P362+P364

Eye Irritation
Causes serious eye

irritation.[1][2]
Warning

P264, P280,

P305+P351+P338,

P337+P317

Respiratory Irritation
May cause respiratory

irritation.[1][2]
Warning

P261, P271,

P304+P340, P319,

P403+P233, P405

GHS: Globally Harmonized System of Classification and Labelling of Chemicals. Precautionary

statement codes correspond to specific safety measures.

Step-by-Step Disposal Protocol for D-
Cyclohexylglycine
The disposal of D-Cyclohexylglycine must be managed as hazardous chemical waste.[3] The

following protocol outlines the necessary steps from the point of generation to final disposal.

Personal Protective Equipment (PPE)
Before handling D-Cyclohexylglycine waste, ensure you are wearing the appropriate PPE:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Waste Segregation
Proper segregation is critical to prevent dangerous chemical reactions.[3][4]
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Do not mix D-Cyclohexylglycine waste with other incompatible chemical waste streams.

It should be collected as a solid chemical waste.

Containerization
The choice of waste container is crucial for safe storage and transport.[4][5]

Use a designated, leak-proof container that is compatible with the chemical. The original

container is often a suitable choice.[5]

Ensure the container is clean, dry, and in good condition.[5]

Do not overfill the container; allow for adequate headspace.[6]

Labeling
Accurate and clear labeling is a regulatory requirement and essential for safety.[3][7][8]

Label the waste container with "Hazardous Waste."[3][8]

Clearly write the full chemical name: "D-Cyclohexylglycine." Avoid abbreviations or

chemical formulas.[8]

Indicate the date when waste was first added to the container.[3]

Storage
Waste must be stored safely in a designated satellite accumulation area within the laboratory.

[7]

Keep the waste container securely closed at all times, except when adding waste.[7][8]

Store the container in a well-ventilated area, away from incompatible materials.[4]

Regularly inspect the storage area and containers for any signs of leakage or deterioration.

[4]

Disposal
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Laboratory chemical waste must be disposed of through a licensed hazardous waste disposal

service.[5]

Do not dispose of D-Cyclohexylglycine in the regular trash or down the drain.[4][5]

Contact your institution's Environmental Health & Safety (EH&S) department or a certified

chemical waste contractor to arrange for pickup and disposal.[5][7]

Follow your institution's specific procedures for requesting a waste pickup.

Empty Container Disposal
Empty containers that held D-Cyclohexylglycine must also be managed properly.

If the container is to be disposed of, it should be triple-rinsed with a suitable solvent.[5][9]

The rinsate must be collected and disposed of as hazardous waste.[5][9]

Once decontaminated, deface the original label and dispose of the container as regular trash

or according to your institution's guidelines for decontaminated labware.[5][6]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of D-
Cyclohexylglycine.
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Generation of
D-Cyclohexylglycine Waste

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Identify as Hazardous Waste
(Irritant)

Place in a Labeled,
Compatible Waste Container

Label Container:
'Hazardous Waste'

'D-Cyclohexylglycine'
Date

Store in Designated
Satellite Accumulation Area

Arrange for Pickup by
EH&S or Licensed Contractor

Final Disposal at a
Permitted Facility

Click to download full resolution via product page

Caption: Disposal workflow for D-Cyclohexylglycine.
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This procedural guide, based on established safety protocols for hazardous chemical waste,

provides a framework for the responsible management of D-Cyclohexylglycine in a laboratory

setting. Always consult your institution's specific waste management policies and the

chemical's Safety Data Sheet (SDS) for the most comprehensive guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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